N-(5-methyl-2-pyridinyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-(5-methylpyridin-2-yl)-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C20H16N2O2/c1-13-10-11-18(21-12-13)22-20(23)19-14-6-2-4-8-16(14)24-17-9-5-3-7-15(17)19/h2-12,19H,1H3,(H,21,22,23)
• InChI Key: SFHNRWOKOGSQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol

Description

N-(5-methyl-2-pyridinyl)-9H-xanthene-9-carboxamide, commonly known as Moxonidine, is a potent antihypertensive agent that is widely used in the treatment of hypertension. This compound is a selective imidazoline receptor agonist that acts on the central nervous system to reduce sympathetic outflow, leading to a decrease in blood pressure.

Mechanism of Action

Moxonidine acts on the central nervous system to reduce sympathetic outflow, leading to a decrease in blood pressure. It selectively activates imidazoline receptors, which are located in the brainstem and regulate sympathetic activity. Moxonidine also has a weak affinity for alpha-2 adrenergic receptors, which may contribute to its antihypertensive effects.
Biochemical and Physiological Effects
Moxonidine has been shown to reduce sympathetic activity, leading to a decrease in heart rate and blood pressure. It also has vasodilatory effects, which may contribute to its antihypertensive effects. Moxonidine has been shown to improve insulin sensitivity and glucose metabolism in patients with type 2 diabetes. It may also have beneficial effects on lipid metabolism and endothelial function.

Advantages and Limitations for Lab Experiments

Moxonidine has several advantages for lab experiments, including its potency, selectivity, and well-characterized mechanism of action. However, it also has limitations, such as its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of Moxonidine. One area of research is the development of new formulations and delivery methods to improve its solubility and bioavailability. Another area of research is the investigation of its potential use in the treatment of other conditions, such as heart failure and metabolic syndrome. Additionally, further studies are needed to elucidate the long-term safety and efficacy of Moxonidine in clinical settings.

Synthesis Methods

Moxonidine can be synthesized by several methods, including the reaction of 5-methyl-2-pyridinecarboxaldehyde with 2-amino-5-chloropyridine to form 5-methyl-2-(2-amino-5-chloro-pyridin-4-yl)-1H-pyrrole-3-carbaldehyde. This intermediate is then reacted with 2-aminobenzamide to form Moxonidine. Another method involves the reaction of 5-methyl-2-pyridinecarboxylic acid with thionyl chloride to form 5-methyl-2-pyridinecarbonyl chloride, which is then reacted with 2-aminobenzamide to form Moxonidine.

Scientific Research Applications

Moxonidine has been extensively studied for its antihypertensive effects in both animal and human models. It has been shown to be effective in reducing blood pressure in patients with essential hypertension, as well as in patients with hypertension and type 2 diabetes. Moxonidine has also been studied for its potential use in the treatment of other conditions, such as insulin resistance, metabolic syndrome, and heart failure.